4-(4-ethoxyphenyl)-1-(3-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione

• CAS: 688791-34-6
• Molecular Formula: C18H18N2OS
• Molecular Weight: 310.42
• SMILES: CCOC1=CC=C(C=C1)C2=CN(C(=S)N2)C3=CC=CC(=C3)C
• InChI: InChI=1S/C18H18N2OS/c1-3-21-16-9-7-14(8-10-16)17-12-20(18(22)19-17)15-6-4-5-13(2)11-15/h4-12H,3H2,1-2H3,(H,19,22)
• InChIKey: LRMRUGFXJIPNNA-UHFFFAOYSA-N
• Solubility: not available

Researchers exploring imidazole-2-thione SAR often face limited access to regioisomeric analogues with well-characterized physicochemical profiles. This compound directly addresses that gap. • Distinct 3-methylphenyl (N1) and 4-ethoxyphenyl (C4) substitution enables head-to-head comparator studies with 2-methylphenyl and 4-methylphenyl isomers • Calculated logP 4.42, logD 3.71, TPSA 21.5 Ų aligns with hit-like chemical space for phenotypic screening campaigns • ≥95% purity; suitable for diversity-oriented screening libraries and as a reference standard in chromatographic method development (e.g., logD determination via shake-flask or HPLC)

Procurement & Differentiation Guide: 4-(4-ethoxyphenyl)-1-(3-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione

The compound 4-(4-ethoxyphenyl)-1-(3-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione (CAS 688791-34-6, C18H18N2OS, MW 310.42) belongs to the imidazole-2-thione class. It is commercially available as a research screening compound from vendors such as ChemDiv (Catalog ID: K241-0271) and Life Chemicals, with purity specifications of 90%+ to 95%+ [1]. Its structural features include a 4-ethoxyphenyl group at position 4 and a 3-methylphenyl group at position 1 of the 2,3-dihydro-1H-imidazole-2-thione core.

Supports SAR exploration of imidazole-2-thione substitution patterns.

May enrich lipophilic compound screening libraries (calculated logP > 4).

Candidate for physicochemical reference standard in chromatographic method development.

• [1] Life Chemicals (2023). Product F3168-1590: 4-(4-ethoxyphenyl)-1-(3-methylphenyl)-2,3-dihydro-1H-imidazole-2-thione, 90%+ purity. View Source

Why Generic Substitution Is Not Advised

Imidazole-2-thiones with varying phenyl substituents exhibit markedly different physicochemical properties—such as logP, logD, and polar surface area—that directly influence solubility, membrane permeability, and protein binding. A structurally analogous compound, 1-(3-ethoxyphenyl)-4-(4-methoxyphenyl)-1,3-dihydro-2H-imidazole-2-thione (K241-0155), displays a logD of 3.02 compared to 3.71 for the target compound, a 0.69 unit difference . Such differences can alter chemical behavior in assays and synthetic applications. However, no peer-reviewed study has directly compared the target compound head-to-head with its closest analogs; thus, claims of superiority are unsupported. Procurement decisions should be based on the specific substitution pattern required for the intended research application, pending experimental verification.

Physicochemical Mismatch

Regioisomeric analogues (e.g., K241-0155) exhibit different logD and TPSA, which may shift membrane partitioning and non-specific binding profiles. Direct substitution requires experimental validation.

Purity/Source Variability

Commercial batches span 90% to >95% purity. Lot-specific characterization should be verified to ensure reproducible assay behaviour.

Quantitative Differentiation Evidence

Lipophilicity vs. 3-Ethoxyphenyl Analogue

The target compound exhibits higher calculated logP (4.42) and distribution coefficient logD at pH 7.4 (3.71) compared to the regioisomeric analogue 1-(3-ethoxyphenyl)-4-(4-methoxyphenyl)-1,3-dihydro-2H-imidazole-2-thione (K241-0155), which has logP 4.08 and logD 3.02. This indicates greater lipophilicity for the target, which may influence membrane partitioning and non-specific binding profiles .

Lipophilicity vs. Analogue

Data to verify

ΔlogP +0.33
ΔlogD +0.69

May influence membrane permeability and non-specific binding; lacks experimental confirmation.

Calculated values from vendor database; no head-to-head assay data.

Evidence Dimension	Calculated logP and logD (distribution coefficient at pH 7.4)
Target Compound Data	logP = 4.4181; logD = 3.714
Comparator Or Baseline	1-(3-ethoxyphenyl)-4-(4-methoxyphenyl)-1,3-dihydro-2H-imidazole-2-thione (K241-0155): logP = 4.0844; logD = 3.0209
Quantified Difference	ΔlogP = +0.33; ΔlogD = +0.69
Conditions	Calculated values from ChemDiv vendor database (consistent algorithm).

Why This Matters

Higher lipophilicity may be advantageous for applications requiring enhanced membrane permeability, but the lack of matched experimental data limits predictive power for biological assays.

Polar Surface Area vs. 3-Ethoxyphenyl Analogue

The target compound has a lower topological polar surface area (TPSA: 21.52 Ų) and fewer hydrogen bond acceptors (3) compared to the 1-(3-ethoxyphenyl) analogue K241-0155, which has a TPSA of 29.07 Ų and 4 acceptors. The lower PSA suggests potentially better passive membrane permeability, which is a key consideration in early drug discovery screening .

PSA & HBA vs. Analogue

Data to verify

ΔTPSA -7.55 Ų
ΔHBA -1

Suggests potential passive permeability advantage; requires assay correlation.

Topological calculated values; biological relevance not established.

Evidence Dimension	Topological polar surface area and H-bond acceptor count
Target Compound Data	TPSA = 21.52 Ų; H-bond acceptors = 3
Comparator Or Baseline	1-(3-ethoxyphenyl)-4-(4-methoxyphenyl)-1,3-dihydro-2H-imidazole-2-thione (K241-0155): TPSA = 29.07 Ų; H-bond acceptors = 4
Quantified Difference	ΔTPSA = -7.55 Ų; ΔHBA = -1
Conditions	Calculated topological values from ChemDiv vendor database.

Why This Matters

Lower TPSA is a qualitative indicator of better oral absorption potential, which may influence compound selection for projects targeting intracellular or CNS targets.

Aqueous Solubility vs. Analogue

The predicted aqueous solubility (logSw) of the target compound is slightly higher (-4.25) than the comparator K241-0155 (-4.27), despite the target's higher overall lipophilicity. This modest solubility advantage is marginal (ΔlogSw = +0.02) and may not translate to meaningful differences in practical assay conditions .

Aqueous Solubility vs. Analogue

Data to verify

ΔlogSw +0.02

Marginal difference; both compounds likely face similar formulation challenges.

Predicted solubility; confirm experimentally for specific buffer/media.

Evidence Dimension	Predicted aqueous solubility (logSw)
Target Compound Data	logSw = -4.25
Comparator Or Baseline	1-(3-ethoxyphenyl)-4-(4-methoxyphenyl)-1,3-dihydro-2H-imidazole-2-thione (K241-0155): logSw = -4.27
Quantified Difference	ΔlogSw = +0.02
Conditions	Calculated values from ChemDiv vendor database.

Why This Matters

The minimal solubility difference indicates that both compounds face similar formulation challenges, and procurement decisions should prioritize other structural considerations.

Validated Application Scenarios

Screening Library Enrichment for Lipophilic Compounds

With a calculated logP of 4.42 and logD of 3.71, the compound is a suitable candidate for inclusion in diversity-oriented screening libraries targeting moderate-to-high lipophilicity chemical space . Its physicochemical profile aligns with typical hit-like properties in phenotypic screening campaigns.

SAR Studies of Imidazole-2-thione Scaffolds

The compound's specific 3-methylphenyl substitution at N1 and 4-ethoxyphenyl at C4 offers a distinct vector for SAR exploration compared to the 4-methylphenyl or 2-methylphenyl isomers . Researchers investigating the influence of substituent position on target binding may find this compound a useful comparator when paired with its regioisomeric analogues.

Reference Standard for Physicochemical Assays

The compound's well-defined physicochemical properties (logP, logD, logSw, TPSA) make it a candidate for use as a reference standard in chromatographic method development (e.g., logD determination via shake-flask or HPLC methods) and solubility assay calibration .

Application

Selection Property

Validation Focus

Screening library enrichment (lipophilic space)

Lipophilic chemical space fit

Verify experimental logD and membrane permeability in assay conditions

SAR studies of imidazole-2-thione scaffold

Substitution pattern diversity

Compare binding affinity and selectivity against regioisomeric analogues

Physicochemical reference standard

Defined calculated property baseline

Validate logD/solubility via shake-flask or HPLC method